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Compound of Interest

Compound Name: N-Boc-PEG7-alcohol

Cat. No.: B609481

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and purification of N-Boc-PEG7-alcohol, a
valuable heterobifunctional linker used in the development of Proteolysis Targeting Chimeras
(PROTACS) and Antibody-Drug Conjugates (ADCs). The methodologies presented are based

on established chemical principles for the synthesis of polyethylene glycol (PEG) derivatives
and carbamate formation.

Overview of N-Boc-PEG7-alcohol

N-Boc-PEG7-alcohol, with the chemical formula C19H39NO9 and a molecular weight of 425.5
g/mol , is a versatile chemical tool.[1][2] It features a heptaethylene glycol (PEG7) spacer that
imparts hydrophilicity, a terminal hydroxyl group for further functionalization, and a tert-
butyloxycarbonyl (Boc)-protected amine. The Boc protecting group allows for selective
reactions at the hydroxyl terminus and can be readily removed under mild acidic conditions to
reveal the primary amine for subsequent conjugation.[3]

Physicochemical Properties
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Property

Value

Molecular Formula

C19H39NO9

Molecular Weight 425.5 g/mol [1][2]

CAS Number 1292268-13-3

Appearance Colorless to light yellow liquid

Density ~1.09 g/cm3

Solubility Soluble in water, DMSO, DCM, and DMF
Storage 2-8°C or -20°C for long-term storage

o ization

Analysis

Expected Outcome

1H NMR

Confirmation of PEG chain, Boc group, and

terminal alcohol protons

Mass Spectrometry

[M+Na]* or [M+H]* corresponding to the

molecular weight

Purity by HPLC

Typically 295% to =298%

Synthesis of N-Boc-PEG7-alcohol

The synthesis of N-Boc-PEG7-alcohol is most commonly achieved through the reaction of a

mono-amino-PEG7 alcohol with di-tert-butyl dicarbonate (Boc anhydride) under basic

conditions. This reaction selectively protects the terminal amine with a Boc group.

Experimental Protocol

Materials:

o 2-[2-[2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol (Amino-PEG7-

alcohol)

o Di-tert-butyl dicarbonate ((Boc)20)
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o Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

¢ Dichloromethane (DCM), anhydrous

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
 Silica gel (230-400 mesh) for column chromatography

e Solvents for column chromatography (e.g., Dichloromethane, Methanol)
Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol (1.0 eq)
in anhydrous dichloromethane.

o Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 10-15 minutes at room
temperature.

e Boc Protection: To the stirred solution, add a solution of di-tert-butyl dicarbonate (1.1 eq) in
anhydrous dichloromethane dropwise over 30 minutes.

o Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC), staining
with ninhydrin to visualize the disappearance of the primary amine starting material.

o Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous NaHCOs solution and brine.

o Dry the organic layer over anhydrous MgSOa4 or Naz2SOa.
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o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

hetical Reacti

Reactant Molar Eq. Purity Yield
Amino-PEGT7-alcohol 1.0 >95%
(Boc)20 11 >98%
~85-95%
N-Boc-PEG7-alcohol - >95% (crude) )
(representative)

Purification of N-Boc-PEG7-alcohol

Purification of the crude N-Boc-PEG7-alcohol is crucial to remove unreacted starting materials
and byproducts. Silica gel column chromatography is a common and effective method.

Experimental Protocol

Materials:

Crude N-Boc-PEG7-alcohol

Silica gel (230-400 mesh)

Dichloromethane (DCM)

Methanol (MeOH)

Thin Layer Chromatography (TLC) plates (silica gel)

Potassium permanganate or modified Dragendorff stain for TLC visualization

Procedure:

o Column Preparation: Prepare a silica gel column using a slurry of silica gel in
dichloromethane.
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o Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane and
load it onto the column.

o Elution: Elute the column with a gradient of methanol in dichloromethane. A typical gradient
would start with 100% DCM and gradually increase the methanol concentration (e.g., 0% to
10% MeOH in DCM).

o Fraction Collection and Analysis: Collect fractions and analyze them by TLC. The product,
being more polar than some impurities but less polar than the unreacted amino-PEG7-
alcohol, will elute at a specific solvent polarity. PEG-containing compounds can be visualized
on TLC plates using a potassium permanganate stain or a modified Dragendorff stain.

« |solation: Combine the pure fractions and remove the solvent under reduced pressure to
yield the purified N-Boc-PEG7-alcohol as a viscous oil.

Typical Purification Parameters

Parameter Value
Stationary Phase Silica Gel (230-400 mesh)

) Dichloromethane/Methanol gradient (e.g., O-
Mobile Phase

10% MeOH)

i o Potassium permanganate or modified
TLC Visualization ]
Dragendorff stain

Expected Purity >98%

Diagrams
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Caption: Synthesis and purification workflow for N-Boc-PEG7-alcohol.

N-Boc-PEG7-alcohol Functional Groups
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Caption: Chemical structure of N-Boc-PEG7-alcohol showing key functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-Boc-PEG7-alcohol | C19H39NO9 | CID 56647371 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-Boc-PEG?7-alcohol | 1292268-13-3 | SBC26813 | Biosynth [biosynth.com]

3. N-Boc-PEG?7-alcohol, 1292268-13-3 | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [Synthesis and Purification of N-Boc-PEG7-alcohol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609481#synthesis-and-purification-of-n-boc-peg7-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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